6,7-Dihydro-5H-cyclopenta[b]pyridin-5-ol
Overview
Description
“6,7-Dihydro-5H-cyclopenta[b]pyridin-5-ol” is a chemical compound with the CAS Number: 1065609-70-2 . It has a molecular weight of 135.17 . The IUPAC name for this compound is 6,7-dihydro-5H-cyclopenta[b]pyridin-5-ol .
Synthesis Analysis
The synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues was achieved through manganese-catalyzed oxidation of the CH2 adjacent to the pyridine moiety in water . This process used Mn(OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant at 25 °C in H2O .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H9NO/c10-8-4-3-7-6(8)2-1-5-9-7/h1-2,5,8,10H,3-4H2 . The key for this InChI code is NIRSJDGVNWIEOA-UHFFFAOYSA-N .Chemical Reactions Analysis
The multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents leads to the formation of 6,7-dihydro-5H-cyclopenta[b]pyridine derivatives . The resulting alkenes are involved in the Stork alkylation with enamine .Physical And Chemical Properties Analysis
This compound is a solid, semi-solid, liquid, or lump . It should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Synthesis of Cefpirome Intermediates
This compound is a key intermediate in the synthesis of cefpirome , which is a fourth-generation cephalosporin antibiotic. The new synthesis route developed offers a practical and efficient way to produce this important medical compound .
Formation of Pyridinone Derivatives
Researchers have presented a facile methodology for the direct oxidation of cyclopentenopyridine analogues to form 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one derivatives. This process is significant in water, highlighting its environmental friendliness .
Designing Heterocyclic Compounds
An effective method has been introduced for designing new heterocyclic compounds of 6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile derivatives (CAPDs) . These compounds are synthesized through a cyclocondensation reaction and have potential applications in various fields including pharmaceuticals .
Multicomponent Synthesis
A novel multicomponent synthesis approach has been developed for this compound. This method involves aldehydes, alkylating agents, and hydrogen sulfide, and is studied using X-ray structural analysis. This synthesis route opens up possibilities for creating diverse heterocycles .
Synthesis with Alkylating Agents
The use of different alkylating agents like 1,2-dibromoethane and benzyl chloride leads to the formation of various sulfanyl derivatives of the compound. These derivatives have potential applications in chemical research and development .
Oxidation Reactions
The compound has been used in oxidation reactions involving Mn(OTf)2 and t-BuOOH in water, showcasing its role in facilitating chemical transformations that could be relevant in synthetic chemistry .
Safety and Hazards
properties
IUPAC Name |
6,7-dihydro-5H-cyclopenta[b]pyridin-5-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c10-8-4-3-7-6(8)2-1-5-9-7/h1-2,5,8,10H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIRSJDGVNWIEOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1O)C=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70679722 | |
Record name | 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70679722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dihydro-5H-cyclopenta[b]pyridin-5-ol | |
CAS RN |
1065609-70-2 | |
Record name | 6,7-Dihydro-5H-cyclopenta[b]pyridin-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70679722 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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